5-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide

• IUPAC Name: 5-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H20N2O4/c1-20-11-3-4-12-10(7-11)8-13(17-12)16(19)18-14-9-22-6-5-15(14)21-2/h3-4,7-8,14-15,17H,5-6,9H2,1-2H3,(H,18,19)/t14-,15-/m1/s1
• InChI Key: PVLOFTDLROJPNA-HUUCEWRRSA-N
• Canonical SMILES: COC1CCOCC1NC(=O)C2=CC3=C(N2)C=CC(=C3)OC
• Isomeric SMILES: CO[C@@H]1CCOC[C@H]1NC(=O)C2=CC3=C(N2)C=CC(=C3)OC
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

5-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide, also known as 5-MeO-MiPT, is a synthetic compound that belongs to the class of tryptamines. It is a psychoactive substance that has gained popularity in recent years due to its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 5-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors. This results in the activation of these receptors, leading to changes in mood, perception, and cognition. This compound has also been found to act as an agonist at the sigma-1 receptor, which may contribute to its anxiolytic and analgesic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been found to produce a range of effects, including changes in mood, perception, and cognition. It has also been found to have anxiolytic and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

5-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high affinity for the serotonin 5-HT1A and 5-HT2A receptors, making it a useful tool for studying these receptors. However, the psychoactive effects of this compound may limit its use in certain experiments, and caution should be taken when handling and administering this compound.

Future Directions

There are several future directions for research on 5-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide. One area of interest is its potential therapeutic effects. This compound has been found to have anxiolytic and analgesic effects in animal models, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is its effects on the sigma-1 receptor. The sigma-1 receptor has been implicated in a range of physiological and pathological processes, and further research is needed to understand the role of this compound in modulating this receptor. Finally, more research is needed to understand the long-term effects of this compound on the central nervous system and its potential for abuse.

Synthesis Methods

The synthesis of 5-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide involves the reaction of 5-methoxyindole-2-carboxylic acid with oxalyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-methyl-N-(trimethylsilyl)acetamide to form the N-methylamide. The N-methylamide is then deprotected using hydrochloric acid to yield this compound.

Scientific Research Applications

5-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to have a high affinity for the serotonin 5-HT1A and 5-HT2A receptors. These receptors are involved in the regulation of mood, cognition, and perception. This compound has also been found to have a high affinity for the sigma-1 receptor, which is involved in the modulation of pain, anxiety, and stress.